Cas no 1237838-81-1 (3-Chloro-8-(trifluoromethyl)imidazo-[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 3-Chloro-8-(trifluoromethyl)imidazo-[1,2-a]pyridine-2-carboxylic acid
• CAS No: 1237838-81-1
• MF: C₉H₄ClF₃N₂O₂
• MW: 264.588471412659
• MDL: MFCD17168283
• CID: 1068146
• PubChem ID: 67085271
• Update Time: 2025-06-10

3-Chloro-8-(trifluoromethyl)imidazo-[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-8-(trifluoromethyl)imidazo-[1,2-a]pyridine-2-carboxylic acid
• 3-chloro-8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid
• MFCD17168283
• CS-0334820
• SCHEMBL1583891
• 1237838-81-1
• 3-chloro-8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylicacid
• AKOS027257567
• AS-8537

• MDL： MFCD17168283
• Inchi： 1S/C9H4ClF3N2O2/c10-6-5(8(16)17)14-7-4(9(11,12)13)2-1-3-15(6)7/h1-3H,(H,16,17)
• InChI Key： ZRICIWLAENKKEX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=C2C(C(F)(F)F)=CC=CN21

Computed Properties

• Exact Mass: 263.9913396g/mol
• Monoisotopic Mass: 263.9913396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-Chloro-8-(trifluoromethyl)imidazo-[1,2-a]pyridine-2-carboxylic acid

Introduction to 3-Chloro-8-(trifluoromethyl)imidazo-[1,2-a]pyridine-2-carboxylic acid (CAS No. 1237838-81-1)

3-Chloro-8-(trifluoromethyl)imidazo-[1,2-a]pyridine-2-carboxylic acid, identified by the CAS number 1237838-81-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, comprising a fused imidazo[1,2-a]pyridine core with chloro and trifluoromethyl substituents, make it a versatile scaffold for the development of novel bioactive molecules.

The compound’s structure is characterized by a nitrogen-rich system, which is known to enhance its binding affinity to biological targets. Specifically, the presence of a chloro group at the 3-position and a trifluoromethyl group at the 8-position introduces both lipophilicity and electronic modulation, which are critical factors in drug design. These substituents not only influence the compound’s pharmacokinetic properties but also contribute to its potential as an intermediate in synthetic chemistry.

In recent years, there has been a growing interest in imidazo[1,2-a]pyridine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that these compounds exhibit inhibitory activity against a range of enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The 3-chloro-8-(trifluoromethyl)imidazo-[1,2-a]pyridine-2-carboxylic acid derivative is no exception and has been explored as a lead compound in several preclinical investigations.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The nitrogen-rich core of 3-chloro-8-(trifluoromethyl)imidazo-[1,2-a]pyridine-2-carboxylic acid allows for favorable interactions with the ATP-binding pockets of kinases, making it an attractive candidate for further optimization.

Furthermore, the trifluoromethyl group is a well-known pharmacophore that enhances metabolic stability and binding affinity. Its electron-withdrawing nature can also modulate the electronic properties of the molecule, influencing its interactions with biological targets. These features have been leveraged in the design of several high-affinity kinase inhibitors that are currently in clinical development.

Recent studies have also highlighted the compound’s potential in addressing antibiotic resistance. The rise of multidrug-resistant bacteria poses a significant challenge to global health, and novel therapeutic strategies are urgently needed. The structural framework of 3-chloro-8-(trifluoromethyl)imidazo-[1,2-a]pyridine-2-carboxylic acid has shown promise in interfering with bacterial cell wall synthesis and other essential metabolic pathways.

The carboxylic acid moiety at the 2-position provides an additional handle for further chemical modifications. This functionality can be used to attach various pharmacophores or linker groups, enabling the synthesis of libraries of derivatives for high-throughput screening. Such approaches have been successfully employed to identify novel lead compounds with improved pharmacological profiles.

From a synthetic chemistry perspective, 3-chloro-8-(trifluoromethyl)imidazo-[1,2-a]pyridine-2-carboxylic acid represents an interesting challenge due to its complex heterocyclic system. However, advances in synthetic methodologies have made it more accessible than previously thought. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated cyclizations have enabled efficient construction of the imidazo[1,2-a]pyridine core.

The compound’s solubility and stability under various conditions have also been subjects of investigation. Optimizing these properties is crucial for its application in both laboratory research and industrial-scale production. Recent efforts have focused on modifying solubility parameters through derivatization or co-crystallization techniques.

In conclusion,3-Chloro-8-(trifluoromethyl)imidazo-[1,2-a]pyridine-2-carboxylic acid (CAS No. 1237838-81-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an excellent scaffold for developing bioactive molecules targeting various diseases. As research continues to uncover new applications for this derivative, it is likely to remain a cornerstone in medicinal chemistry investigations.